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Compound of Interest

Compound Name: YM-58483

Cat. No.: B1682358

Technical Support Center: YM-58483

Welcome to the technical support center for YM-58483. This resource is designed to assist
researchers, scientists, and drug development professionals in troubleshooting common issues
related to the stability of YM-58483 in culture media.

Frequently Asked Questions (FAQSs)

Q1: What is YM-58483 and what is its mechanism of action?

Al: YM-58483, also known as BTP2, is a potent and selective inhibitor of store-operated Caz+
entry (SOCE).[1][2][3] It functions by blocking calcium release-activated calcium (CRAC)
channels, which are crucial for the activation of non-excitable cells like lymphocytes.[1][2][3]
This inhibition of calcium influx leads to immunosuppressive and anti-inflammatory effects by
suppressing cytokine production and T-cell proliferation.[1][2][3]

Q2: What are the common signs of YM-58483 instability in culture media?

A2: The most common sign of YM-58483 instability in aqueous-based culture media is
precipitation. This can manifest as visible particulate matter, cloudiness in the media, or a thin
film at the bottom of the culture vessel. This precipitation indicates that the compound is
coming out of solution, leading to a decrease in its effective concentration and potentially
causing experimental variability.
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Q3: What are the primary causes of YM-58483 precipitation in cell culture?

A3: YM-58483 is a hydrophobic molecule with limited aqueous solubility.[4] Precipitation is
often triggered by:

» High Concentration: Exceeding the solubility limit of YM-58483 in the specific culture
medium.

e Solvent Shock: Rapidly diluting a concentrated stock solution (typically in DMSO) into the
agueous culture medium can cause the compound to "crash out" of solution.

o Temperature Fluctuations: Adding a cold stock solution to warm media can decrease
solubility. Similarly, storing media containing YM-58483 at lower temperatures can promote
precipitation.

e pH Shifts: Although YM-58483's activity appears stable between pH 6.0 and 8.0, significant
deviations from the optimal physiological pH of the culture medium (typically 7.2-7.4) could
potentially affect its solubility.

« Interaction with Media Components: While not extensively documented for YM-58483,
hydrophobic compounds can sometimes interact with salts, proteins (like those in fetal
bovine serum), or other components in the media, leading to precipitation.

Q4: How should | prepare and store YM-58483 stock solutions?

A4: To ensure the stability of your YM-58483, follow these storage and handling guidelines.
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Parameter

Recommendation

Rationale

Stock Solution Solvent

High-purity, anhydrous DMSO

YM-58483 is readily soluble in
these organic solvents. Using

anhydrous solvents minimizes

or Ethanol
the introduction of water, which
can promote precipitation.
Preparing a concentrated
stock allows for smaller
Stock Solution Concentration 10-50 mM volumes to be added to the

culture media, minimizing the

final solvent concentration.

Storage of Solid Compound

Store at -20°C under

desiccating conditions.

Protects the compound from
degradation due to moisture
and temperature. Can be
stored for up to 12 months

under these conditions.[5]

Storage of Stock Solutions

Aliquot into single-use volumes
and store at -20°C or -80°C.

Aliquoting prevents repeated
freeze-thaw cycles which can
lead to degradation and

precipitation. Stored properly,
stock solutions can be stable

for extended periods.[3]

Troubleshooting Guide: YM-58483 Instability and

Precipitation

This guide provides a step-by-step approach to diagnose and resolve issues with YM-58483

instability in your cell culture experiments.

Problem: | observe precipitation immediately after
adding YM-58483 to my culture medium.

This is likely due to "solvent shock" or exceeding the compound's solubility limit.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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